N-(4-chlorophenyl)-2-((4-(4-methoxyphenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[2-(4-methoxyphenyl)-7,8-dimethyl-3H-1,5-benzodiazepin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H24ClN3O2S/c1-16-12-23-24(13-17(16)2)30-26(14-22(29-23)18-4-10-21(32-3)11-5-18)33-15-25(31)28-20-8-6-19(27)7-9-20/h4-13H,14-15H2,1-3H3,(H,28,31)
• InChI Key: YUXOHVYEDZNIFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(CC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C26H24ClN3O2S
• Molecular Weight: 478.0 g/mol

Description

N-(4-chlorophenyl)-2-((4-(4-methoxyphenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H24ClN3O2S and its molecular weight is 478.01. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((4-(4-methoxyphenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((4-(4-methoxyphenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Stereochemistry

• Research has delved into the synthesis and stereochemistry of related β-lactam derivatives and 2,4-disubstituted-2,3-dihydro-benzo[1,4]diazepines. These studies contribute to understanding the molecular structure and potential chemical behaviors of similar compounds, suggesting their relevance in the development of new chemical entities for scientific applications (Hong‐zhong Wang et al., 2001).

Pharmacological Investigation

• There is a focus on synthesizing and investigating the pharmacological properties of thiazolidin‐4‐ones as Anticonvulsants, highlighting the compound's potential role in developing new therapeutic agents (M. Senthilraja & V. Alagarsamy, 2012).

Metabolism and Toxicology

• Comparative studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes shed light on the metabolic pathways that similar compounds might follow, contributing to toxicological evaluations and safety assessments (S. Coleman et al., 2000).

Herbicide Action Mechanism

• Investigations into the inhibition of fatty acid synthesis by chloroacetamide in green algae provide insights into the herbicidal action mechanisms of related compounds, offering potential applications in agriculture and environmental management (H. Weisshaar & P. Böger, 1989).

Antimicrobial and Antioxidant Agents

• The design and synthesis of benzodiazepines bearing different moieties demonstrate the compound's relevance in exploring new antimicrobial and antioxidant agents, underscoring its potential for contributing to the development of novel therapeutic strategies (Basavaraj S Naraboli & J. S. Biradar, 2017).

CNS Agents

• Synthesis and pharmacological evaluation of N-(2-benzoyl- 4-chlorophenyl)-2-(4-(Substituted Phenyl) Piperazin-1-yl) Acetamides as CNS agents point to the application of such compounds in studying and potentially treating central nervous system disorders (S. Verma, Surendra Kumar, & Sushil Kumar, 2017).